n-Fmoc-4-aminooxymethyl-benzoic acid

• IUPAC Name: 4-[(9H-fluoren-9-ylmethoxycarbonylamino)oxymethyl]benzoic acid
• InChI: InChI=1S/C23H19NO5/c25-22(26)16-11-9-15(10-12-16)13-29-24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21H,13-14H2,(H,24,27)(H,25,26)
• InChI Key: QIWMTUVDEHLRMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NOCC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C23H19NO5
• Molecular Weight: 389.4 g/mol

Description

N-Fmoc-4-aminooxymethyl-benzoic acid is a versatile chemical compound used in scientific research. It has multiple applications, including peptide synthesis, drug development, and biomaterials. It is used as a pharmaceutical intermediate.

Physical And Chemical Properties Analysis

This compound is a white to almost white powder. It has a melting point of 224-228 °C. It is slightly soluble in water.

Mechanism of Action

The mechanism of action of N-Fmoc-4-aminooxymethyl-benzoic acid is not clearly understood. However, it is believed that it works by inhibiting the activity of certain enzymes in the body. This inhibition can lead to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to have anti-inflammatory properties and can inhibit the growth of cancer cells. It is also believed to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-Fmoc-4-aminooxymethyl-benzoic acid in lab experiments is its versatility. It can be used in a wide range of applications, from peptide synthesis to drug development. However, one of the limitations of this compound is its cost. It is relatively expensive compared to other building blocks used in peptide synthesis.

Future Directions

There are several future directions for the use of N-Fmoc-4-aminooxymethyl-benzoic acid in scientific research. One potential application is in the development of new drugs for the treatment of cancer and other diseases. Additionally, it may be useful in the development of new materials with unique properties. Further research is needed to fully understand the potential applications of this compound.
Conclusion:
In conclusion, this compound is a versatile and unique compound that has several potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of science.

Scientific Research Applications

N-Fmoc-4-aminooxymethyl-benzoic acid has several applications in scientific research. It is commonly used in the synthesis of peptides and proteins. It is also used as a building block for the preparation of various bioactive molecules. Additionally, it is used in the development of new drugs and pharmaceuticals.

Synthesis routes and methods

Procedure details

To a solution of 4-aminooxymethyl-benzoic acid, hydrochloride 111 (2.0 g, 0.010 mol) in dioxane (20 mL) and half saturated Na2CO3 solution (20 mL) was added Fmoc-Cl (2.8 g, 0.011 mol) and the mixture was stirred for 2 h. Ethyl acetate (100 mL) was added and the pH of the aqueous phase was adjusted to 1-3 by careful addition of HCl(conc.). The mixture was poured in to a separating funnel and the organic phase was isolated, washed once with water (100 mL), dried over Na2SO4 and the solvent was removed on a rotavap to give an oil that solidified upon standing. The crude product was purified by flash column chromatography (petroleum ether, ethyl acetate, AcOH 60:40:1). Yield: 3.5 g (92%) 1H-NMR (250 MHz, DMSO-d6) =4.05 (1H, t, J=6.3 Hz), 4.27 (2H, d, J=6.3 Hz), 4.51 (2H, s), 7.08-7.22 (6H, m), 7.46 (2H, d, J=7.4 Hz), 7.66 (2H, d, J=7.1 Hz), 7.72 (2H, d, J=8.4 Hz), 10.29 (1H, br. s), 12.78 (1H, br. s). 13C-NMR (63 MHz, DMSO-d6) =47.04, 66.03, 76.91, 120.51, 125.41, 127.45, 128.03, 128.89, 129.33, 129.63, 130.82, 141.19, 144.01, 157.12, 167.48. MS (ES) m/z=389 (MH+). 1The material was prepared as previously described: Deles, J. et al.; PJCHDQ; Pol. J. Chem.; EN; 53; 1979; 1025-1032